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Introduction: Titanium Aluminum Carbide (TisAICz), a prominent member of the MAX phase
family of ternary carbides and nitrides, presents a unique combination of metallic and ceramic
properties.[1][2][3] These materials, with the general formula Mn+1AXn, are distinguished by
their layered hexagonal crystal structure, which imparts properties such as high thermal and
electrical conductivity, excellent thermal shock resistance, machinability, and high-temperature
stability.[3][4][5] TisAlC2 specifically is a candidate for high-temperature structural applications
in fields like aerospace, nuclear energy, and industrial heating due to its exceptional oxidation
resistance and good mechanical properties at elevated temperatures.[4][5][6][7]

This document provides detailed application notes, quantitative data, and experimental
protocols for the synthesis and characterization of TisAlC2 for use in high-temperature
environments.

Physicochemical and Thermomechanical Properties

TisAICz2's suitability for high-temperature applications stems from its robust property profile. It
maintains structural integrity and performance under extreme thermal and mechanical stress.
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Mechanical Properties

TisAlC2 exhibits a blend of ceramic-like stiffness and metal-like damage tolerance. Unlike
traditional ceramics, it can undergo plastic deformation at high temperatures.[5] Below 1000°C,
its failure mode is typically shear fracture, while at temperatures above 1050°C, it deforms
ductilely.[8]

Table 1: Mechanical Properties of TizAIC2

Property Value Temperature (°C) Reference(s)
Young's Modulus 297 GPa 25 [5]

Shear Modulus 140.2 GPa 25 [4]

Bulk Modulus 162.1 GPa 25 [4]

Vickers Hardness 25-4.7 GPa 25 [5][8]

Flexural Strength 340 - 375 MPa 25 [518]
Compressive Strength 764 MPa 25 [5]

Fracture Toughness 7.2 MPa-m?/2 25 [51[8]

| Creep Behavior | Controlled by grain boundary sliding | 1000 - 1200 | |

Thermal and Electrical Properties

A key advantage of TisAIC:z is its excellent performance under thermal cycling and sustained
high temperatures. Its good thermal and electrical conductivity are characteristic of its metallic
nature.[3][8] The material demonstrates remarkable resistance to thermal shock, a critical
attribute for components subjected to rapid temperature changes.[38][9]

Table 2: Thermal and Electrical Properties of TisAlCz
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Temperature Range

Property Value K) Reference(s)
Density 4.11 glcm? - [10]
Thermal Stability in Air ~ Stable up to 600°C ~873 [11]
Decomposition )
21400°C (in vacuum) >1673 [12]

Temperature
Coefficient of Thermal

, 9.0-9.3x10"¢K™ 473 - 1473 [5]I8]
Expansion
Thermal Conductivity 22.6-26.4W-m—1.K-1  473-1473 [8]
Thermal Shock 300 - 400 °C (Water ]
Resistance (AT) Quench)

. o 3.4x1075-1.1x10"*%

Electrical Resistivity 300-1173 [8]

Q-m

| Electrical Conductivity | 3.48 x 106 Q-1-m~1 | 298 |[8] |

High-Temperature Oxidation Resistance

The outstanding oxidation resistance of TisAlIC: is a primary reason for its consideration in high-
temperature structural applications.[4] When exposed to air at temperatures between 900°C
and 1400°C, it forms a dense, adherent, and protective layer of a-Al203.[8][13] This oxide scale
prevents further oxidation of the underlying material. The oxidation kinetics are often described
as cubic, which is superior to the parabolic kinetics of many other high-temperature alloys.[13]
The oxidation process begins at approximately 400°C, with the formation of both anatase and
rutile TiOz, but at temperatures above 800°C, the stable and protective a-Alz03 and rutile TiO2
phases dominate.[14]

Caption: High-temperature oxidation mechanism of TisAlC:.

Experimental Protocols

This section details common laboratory-scale protocols for the synthesis and high-temperature
characterization of TisAlCz.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/publication/343095231_Mechanical_and_oxidation_behavior_of_textured_Ti2AlC_and_Ti3AlC2_MAX_phase_materials
https://pubs.rsc.org/en/content/articlepdf/2025/na/d5na00063g
https://www.azom.com/article.aspx?ArticleID=6711
https://shop.nanografi.com/microparticles/titanium-aluminum-carbide-ti3alc2-max-phase-micron-powder-aps-325-mesh-purity-99/
https://www.researchgate.net/publication/297685707_Electrical_and_Thermal_Properties_of_Ti3AlC2_at_High_Temperature
https://www.researchgate.net/publication/297685707_Electrical_and_Thermal_Properties_of_Ti3AlC2_at_High_Temperature
https://linkinghub.elsevier.com/retrieve/pii/S0955221904004017
https://www.researchgate.net/publication/297685707_Electrical_and_Thermal_Properties_of_Ti3AlC2_at_High_Temperature
https://www.researchgate.net/publication/297685707_Electrical_and_Thermal_Properties_of_Ti3AlC2_at_High_Temperature
https://www.mdpi.com/2073-4352/15/1/87
https://www.researchgate.net/publication/297685707_Electrical_and_Thermal_Properties_of_Ti3AlC2_at_High_Temperature
https://www.tandfonline.com/doi/full/10.1080/21663831.2013.806364
https://www.tandfonline.com/doi/full/10.1080/21663831.2013.806364
https://www.semanticscholar.org/paper/Oxidation-behavior-of-Ti3AlC2-powders-in-flowing-Wang-Zhou/7f467d71e49db7e76aff904aa01a464e8d0d0afe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15886947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol for Synthesis of TisAlCz via Hot Pressing

Hot pressing is a reliable method for producing dense, polycrystalline TisAlCz bulk samples.

A. Materials and Equipment

Titanium (Ti) powder, <45 pm, 99.5% purity

e Aluminum (Al) powder, <45 um, 99.5% purity

o Graphite (C) powder, <10 um, 99.9% purity

» High-energy ball mill with hardened steel vials and balls

e Hydraulic press for cold compaction

o Graphite die assembly

e Hot press furnace with vacuum or inert gas (Argon) capability
o Diamond saw and polishing equipment

B. Procedure

o Powder Preparation: Mix elemental powders of Ti, Al, and C in a molar ratio of 3:1.2:2.[15]
An excess of aluminum is often used to compensate for potential loss due to evaporation at
high temperatures.[16]

e Mechanical Activation (Optional but Recommended): Place the powder mixture in a high-
energy ball mill. Mill for 1-4 hours to reduce particle size, increase homogeneity, and
enhance reactivity.[17][18]

e Cold Compaction: Uniaxially press the milled powder into a green pellet using a hydraulic
press.

» Hot Pressing:

o Place the green pellet into a graphite die.
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o Position the die assembly in the hot press furnace.

o Evacuate the chamber and backfill with high-purity argon.
o Heat the sample to 1400-1500°C.[15]

o Apply a pressure of 25-30 MPa.[15]

o Hold at the peak temperature and pressure for 1-2 hours.

o Cool the sample to room temperature under pressure.

 Finishing: Extract the densified sample from the die. Cut and polish the sample for
characterization.

C. Characterization

o Phase Purity: Use X-ray Diffraction (XRD) to identify the phases present and confirm the
formation of TisAlC:.

e Microstructure: Analyze the grain size, morphology, and density using Scanning Electron
Microscopy (SEM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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